Cas no 65234-89-1 (2-Butanone,3-cyclopropylidene-)
65234-89-1 structure
Product Name:2-Butanone,3-cyclopropylidene-
CAS No:65234-89-1
MF:C7H10O
MW:110.153702259064
CID:501473
PubChem ID:12720827
Update Time:2025-04-19
2-Butanone,3-cyclopropylidene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,3-cyclopropylidene-
- 2-Butanone, 3-cyclopropylidene- (9CI)
- SCHEMBL318430
- IWMLUIAPWZXOLR-UHFFFAOYSA-N
- 3-cyclopropylidenebutan-2-one
- 2-Butanone,3-cyclopropylidene-(9ci)
- 65234-89-1
-
- Inchi: 1S/C7H10O/c1-5(6(2)8)7-3-4-7/h3-4H2,1-2H3
- InChI Key: IWMLUIAPWZXOLR-UHFFFAOYSA-N
- SMILES: O=C(C)/C(/C)=C1/CC/1
Computed Properties
- Exact Mass: 110.0732
- Monoisotopic Mass: 110.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Butanone,3-cyclopropylidene- Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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